![molecular formula C10H7ClN2 B189345 2-Chloro-3-phenylpyrazine CAS No. 41270-65-9](/img/structure/B189345.png)
2-Chloro-3-phenylpyrazine
Overview
Description
2-Chloro-3-phenylpyrazine is a chemical compound with the molecular formula C10H7ClN2 . It has a molecular weight of 190.63 g/mol . This compound is part of a collection of rare and unique chemicals provided for early discovery researchers .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazine ring attached to a phenyl group and a chlorine atom . The InChI string isInChI=1S/C10H7ClN2/c11-10-9(12-6-7-13-10)8-4-2-1-3-5-8/h1-7H
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 190.63 g/mol . It has a topological polar surface area of 25.8 Ų and a complexity of 157 . It has no hydrogen bond donors, two hydrogen bond acceptors, and one rotatable bond .Scientific Research Applications
Chemical Reactions and Derivatives : It is used in the synthesis of 2-amino-3-phenylpyrazine and is a substrate in various chemical transformations. For example, treatment with potassium amide in liquid ammonia yields 2-amino-3-phenylpyrazine, demonstrating its reactivity and potential for creating diverse chemical compounds (Lont & Plas, 2010).
Fluorescence Labeling in Saccharide Analysis : 2-Amino-3-phenylpyrazine, a derivative of 2-Chloro-3-phenylpyrazine, is used as a sensitive fluorescence labeling reagent for saccharides. This application is crucial in chromatographic or electrophoretic analysis of monosaccharides, offering a tool for sensitive and precise detection in various research contexts (Yamamoto, Hamase, & Zaitsu, 2003).
Tuberculostatic Activity : Some derivatives synthesized from 2-chloro-3-cyanopyrazine, a related compound, have shown potential tuberculostatic activity. This highlights its role in the development of new treatments for tuberculosis (Foks, Pancechowska-Ksepko, Janowiec, Zwolska, & Augustynowicz-Kopeć, 2005).
Antimycobacterial Applications : Derivatives of 5-Chloro-N-phenylpyrazine-2-carboxamides, related to this compound, show significant activity against Mycobacterium tuberculosis, suggesting their potential in treating this infectious disease (Zítko et al., 2013).
Mild Steel Corrosion Inhibition : Studies indicate the potential use of 3-chloro-6-phenylpyrazine derivatives in protecting mild steel from corrosion in acidic environments. This application is relevant in industrial contexts where corrosion prevention is crucial (Olasunkanmi, Sebona, & Ebenso, 2017).
Pharmaceutical Synthesis : It is used in the synthesis of various pharmaceutical compounds, demonstrating its versatility as a building block in medicinal chemistry (Caron, Massett, Bogle, Castaldi, & Braish, 2001).
Mechanism of Action
- The primary targets of 2-Chloro-3-phenylpyrazine are not clearly recognized in the literature. However, it belongs to the pyrrolopyrazine scaffold, which has exhibited various biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .
Target of Action
Biochemical Pathways
Biochemical Analysis
Biochemical Properties
Pyrazine derivatives are known to interact with various enzymes, proteins, and other biomolecules
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
2-chloro-3-phenylpyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2/c11-10-9(12-6-7-13-10)8-4-2-1-3-5-8/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAPLTXKTKMPKED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=CN=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10356469 | |
Record name | 2-chloro-3-phenylpyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10356469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41270-65-9 | |
Record name | 2-chloro-3-phenylpyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10356469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 2-chloro-3-phenylpyrazine react with potassium amide in liquid ammonia?
A1: Unlike some of its isomers, this compound reacts with potassium amide in liquid ammonia to yield a single product: 2-amino-3-phenylpyrazine []. This suggests that the chlorine atom in the 2-position is readily substituted by the amide nucleophile, without any observed ring contractions or other side reactions. This selectivity is attributed to the relatively lower susceptibility of positions 3 and 6 in this specific isomer towards nucleophilic attack [].
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